Cas no 31411-12-8 (1,2-Ethanediamine,N1-(3-nitro-2-pyridinyl)-)

• Product Name: 1,2-Ethanediamine,N1-(3-nitro-2-pyridinyl)-
• CAS No: 31411-12-8
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 312405
• PubChem ID: 2728285
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-(3-nitro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-(3-nitro-2-pyridinyl)-
• N'-(3-nitropyridin-2-yl)ethane-1,2-diamine
• EINECS 250-619-7
• Oprea1_036688
• NS00029083
• N-(2-AMINOETHYL)-3-NITROPYRIDIN-2-AMINE
• AKOS000123576
• N-(3-Nitro-2-pyridyl)ethylenediamine
• N1-(3-nitropyridin-2-yl)ethane-1,2-diamine
• UNII-L8L6C7WE2F
• L8L6C7WE2F
• SCHEMBL7369725
• 31411-12-8
• 1,2-ETHANEDIAMINE, N1-(3-NITRO-2-PYRIDINYL)-
• DTXSID40185340

• Inchi： 1S/C7H10N4O2/c8-3-5-10-7-6(11(12)13)2-1-4-9-7/h1-2,4H,3,5,8H2,(H,9,10)
• InChI Key： VEEUCCPATNOHPT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1NCCN)=O

Computed Properties

• Exact Mass: 182.08000
• Monoisotopic Mass: 182.080376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.8
• XLogP3: 0.6

Experimental Properties

• Density: 1.358
• Boiling Point: 369.6°Cat760mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.645
• PSA: 96.76000
• LogP: 1.65690